Cas no 58822-25-6 (Leu-enkephalin)

• Product Name: Leu-enkephalin
• CAS No: 58822-25-6
• MF: C₂₈H₃₇N₅O₇
• MW: 555.622687101364
• MDL: MFCD00076406
• CID: 370369
• PubChem ID: 461776
• Update Time: 2025-06-09

Leu-enkephalin Chemical and Physical Properties

Names and Identifiers

• Tyr-Gly-Gly-Phe-Leu
• H2N-Tyr-Gly-Gly-Phe-Leu-COOH
• H-TyrGlyGlyPheLeu-OH
• ICI-114740
• Leu-Enkelphalin
• L-TYR-GLY-GLY-PHE-LEU
• SGS 518 oxalate
• YGGFL
• N-[N-[N-(N-L-tyrosylglycyl)glycyl]-L-phenylalanyl]-L-leucine
• Tyr-Gly-Gly-Phe-Leu-OH
• H-Tyr-Gly-Gly-Phe-Leu-OH
• RI01R707R6
• N-(N-(N-(N-L-Tyrosylglycyl)glycyl)-L-phenylalanyl)-L-leucine
• L-Leucine, N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-
• (2S)-2
• CHEBI:89656
• Dynorphin-(1-5)
• SCHEMBL631959
• 2-{1-[1-amino-2-(4-hydroxyphenyl)ethylcarboxamidomethylcarboxamidomethylcarboxamido]-2-phenylethylcarboxamido}-4-methylpentanoic acid
• ENKEPHALIN, LEUCINE
• CHEMBL218452
• 2-[2-(2-{2-[2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-3-phenyl-propionylamino]-4-methyl-pentanoic acid(Enkephalin)
• EINECS 261-457-1
• 59141-40-1
• HY-P0288
• Leucine- enkephalin
• NS00056490
• [Leu(5)]enkephalin
• BDBM50128075
• Enkephalin L
• TyrGlyGlyPheLeu
• URLZCHNOLZSCCA-VABKMULXSA-N
• 2-[(S)-2-(2-{2-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-1-oxo-3-phenyl-propylamino]-4-methyl-pentanoic acid
• (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid
• SH-PENTAPEPTIDE-5
• MS-30127
• NSC350588
• ([Leu]-enkephalin)2-[2-(2-{2-[2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-3-phenyl-propionylamino]-4-methyl-pentanoic acid
• L-ENK
• Q6533903
• ICI 114740
• (S)-2-[(S)-2-(2-{2-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-3-phenyl-propionylamino]-4-methyl-pentanoic acid
• L-Tyr-Gly-Gly-L-Phe-L-Leu
• (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]
• Leu-enkephalin; Leucine enkephalin; Leucyl-enkephalin
• SH-PENTAPEPTIDE-5 [INCI]
• Leu-ENK
• 58822-25-6
• L-Tyrosylglycylglycyl-L-phenylalanyl-L-leucine
• Leucine-enkephalin
• 2-[(S)-2-(2-{2-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-3-phenyl-propionylamino]-4-methyl-pentanoic acid
• AKOS024456832
• [Leu 5]enkephalin
• NSC 350588
• PENTAPEPTIDE-5
• Leucyl-enkephalin
• Y-G-G-F-L
• (2S,5S,14S)-14-amino-5-benzyl-15-(4-hydroxyphenyl)-2-isobutyl-4,7,10,13-tetraoxo-3,6,9,12-tetraazapentadecan-1-oic acid
• [Leu5]-Enkephalin
• [5-Leucine]Enkephalin
• UNII-RI01R707R6
• MFCD00076406
• NSC-350588
• Leu-Enkephalin (H-L-Tyr-Gly-Gly-L-Phe-L-Leu-OH)
• (2S)-2-[(2S)-2-(2-{2-[(2S)-2-AMINO-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}ACETAMIDO)-3-PHENYLPROPANAMIDO]-4-METHYLPENTANOIC ACID
• Leu5-Enkephalin
• leucine enkephalin
• Enkephalins
• 2-[1-[1-amino-2-(4-hydroxyphenyl)-(1S)-ethylcarboxamidomethylcarboxamidomethylcarboxamido]-2-phenyl-(1S)-ethylcarboxamido]-4-methyl-(2S)-pentanoic acid
• Enkephalin
• PENTAPEPTIDE-5 [INCI]
• (enkephalin)2-[2-(2-{2-[2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-acetylamino}-acetylamino)-3-phenyl-propionylamino]-4-methyl-pentanoic acid
• SM-PEPTIDE-1
• BDBM50001465
• L-LEUCINE, L-TYROSYLGLYCYLGLYCYL-L-PHENYLALANYL-
• DTXSID00905127
• [Leu(5)]-enkephalin
• LeuENK
• Leu-enkephalin
• Leu-enkephalin;Leucine enkephalin;Leucyl-enkephalin
• CCRIS 6338
• Tyr-Gly-Pro-Phe-Leu-Arg-Arg-Ile-Arg-Arg-Lys-NH2
• 14-18-6
• NCGC00167126-01
• CHEMBL8234
• [Leu]enkephalin
• BSPBio_002902
• KBio2_007045
• BRD-A32836748-001-01-1
• KBio2_001909
• KBio2_004477
• IDI1_001010
• SCHEMBL631958
• NINDS_001010
• CCG-40269
• FT-0770723
• 14-Amino-5-benzyl-15-(4-hydroxyphenyl)-2-isobutyl-4,10,13-tetraoxo-3,6,9,12-tetraazapentadecan-1-oic acid
• CHEBI:91634
• GTPL1613
• Spectrum4_001048
• DivK1c_001010
• KBio1_001010
• C28H37N5O7
• KBioSS_001909
• Spectrum5_000656
• SMP1_000176
• 1-5-b-Neoendorphin (human)
• Spectrum2_001177
• SPBio_001193
• KBioGR_001316
• HMS503I21
• KBio3_002402
• L000867
• Spectrum_001429
• Spectrum3_001521
• Q27080195
• 2-[[2-[[2-[[2-[[2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoic acid
• [Leu]-enkephalin
• NCGC00178398-01
• DA-64928

• MDL： MFCD00076406
• Inchi： 1S/C28H37N5O7/c1-17(2)12-23(28(39)40)33-27(38)22(14-18-6-4-3-5-7-18)32-25(36)16-30-24(35)15-31-26(37)21(29)13-19-8-10-20(34)11-9-19/h3-11,17,21-23,34H,12-16,29H2,1-2H3,(H,30,35)(H,31,37)(H,32,36)(H,33,38)(H,39,40)/t21-,22-,23-/m0/s1
• InChI Key： URLZCHNOLZSCCA-VABKMULXSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)NC(CNC(CNC([C@H](CC1C=CC(=CC=1)O)N)=O)=O)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 555.26900
• Monoisotopic Mass: 555.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 15
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 32
• XLogP3: -2.3
• Topological Polar Surface Area: 200

Experimental Properties

• Color/Form: Not determined
• Density: 1.274 g/cm3
• Melting Point: No data available
• Boiling Point: 998.8ºC at 760 mmHg
• Flash Point: 557.8ºC
• Refractive Index: 1.586
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 150 mg/mL(269.97 mM)H2O : 100 mg/mL(179.98 mM;Need ultrasonic)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• Water Partition Coefficient: Soluble in water (1 mg/ml ).
• PSA: 199.95000
• LogP: 2.10130

Leu-enkephalin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides